Cas no 1806944-59-1 (Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate)

Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive aminomethyl group, a chloro substituent, and a difluoromethyl moiety, offering multiple sites for further functionalization. The ethyl acetate group enhances solubility and facilitates downstream modifications. This compound is particularly valuable in the development of bioactive molecules due to its balanced reactivity and stability under various reaction conditions. Its difluoromethyl group can improve metabolic stability and bioavailability in drug candidates. The compound is synthesized under controlled conditions to ensure high purity, making it suitable for precision applications in medicinal chemistry and crop protection research.

Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate structure

1806944-59-1 structure

Product Name:Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate

CAS No:1806944-59-1

MF:C₁₁H₁₃ClF₂N₂O₂

MW:278.682928800583

CID:4870745

Update Time:2025-10-28

Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate
- Inchi： 1S/C11H13ClF2N2O2/c1-2-18-10(17)4-8-6(11(13)14)3-7(12)9(5-15)16-8/h3,11H,2,4-5,15H2,1H3
- InChI Key： KFIAEONXPDTEHN-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)F)C(CC(=O)OCC)=NC=1CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 282
XLogP3: 1.2
Topological Polar Surface Area: 65.2

Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029048685-250mg	Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate	1806944-59-1	97%	250mg	$998.40	2022-03-31
Alichem	A029048685-500mg	Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate	1806944-59-1	97%	500mg	$1,581.10	2022-03-31
Alichem	A029048685-1g	Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate	1806944-59-1	97%	1g	$3,099.20	2022-03-31

Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate Related Literature

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Additional information on Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate (CAS: 1806944-59-1)

Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate (CAS: 1806944-59-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and enzyme inhibitors, owing to its unique structural features, including the difluoromethyl and chloro substituents, which enhance its binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound in the synthesis of potent fungicides targeting cytochrome P450 enzymes in pathogenic fungi. The researchers demonstrated that derivatives of Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate exhibited remarkable efficacy against Fusarium and Aspergillus species, with minimal toxicity to mammalian cells. The study also emphasized the compound's potential as a scaffold for further optimization to improve pharmacokinetic properties.

In another recent investigation, scientists focused on the compound's application in pharmaceutical chemistry. A 2024 preprint on bioRxiv reported its use as a precursor for the development of small-molecule inhibitors of protein-protein interactions (PPIs) involved in inflammatory pathways. The study utilized computational docking and molecular dynamics simulations to predict the binding modes of derivatives, followed by synthetic validation. The results indicated that the pyridine core and difluoromethyl group play critical roles in stabilizing interactions with target proteins, such as NF-κB.

Further advancements in synthetic methodologies have also been reported. A team from the University of Cambridge developed a scalable, one-pot synthesis route for Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate, achieving a 75% yield with high purity (>98%). This innovation, published in Organic Process Research & Development (2023), addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain. For instance, the environmental impact of difluoromethyl-containing compounds requires further assessment, as highlighted in a 2024 review in Green Chemistry. Additionally, the need for more in vivo studies to validate the therapeutic potential of derivatives was noted in several publications. Future research directions may include exploring the compound's utility in drug conjugates or as a building block for metal-organic frameworks (MOFs) in targeted drug delivery.

In conclusion, Ethyl 2-(aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetate (1806944-59-1) continues to be a versatile and valuable intermediate in chemical biology. Its applications span from agrochemicals to pharmaceuticals, driven by ongoing innovations in synthesis and molecular design. Collaborative efforts between academia and industry will be crucial to fully realize its potential.